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Compound of Interest
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Compound Name:

hydrochloride
CAS No.: 1196146-32-3
Cat. No.: B8005762
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\ J

Technical Guide: Elemental Analysis Standards for Methyl Quinoline-4-Carboximidate HCI

Executive Summary

Methyl quinoline-4-carboximidate hydrochloride (also known as the Pinner salt of quinoline-
4-carbonitrile) is a highly reactive, electrophilic intermediate used primarily in the synthesis of
quinoline-based antimalarials, antivirals, and DNA-intercalating agents. Due to its hygroscopic
nature and susceptibility to hydrolysis, establishing a reliable elemental analysis (EA) standard
is critical for validating synthesis quality.

This guide provides the theoretical reference standards for methyl quinoline-4-carboximidate
HCI, compares its elemental signature against common degradation products (alternatives),
and outlines a self-validating protocol for accurate characterization.

The Reference Standard: Theoretical Elemental
Composition
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For a researcher, the "Standard" is the theoretical calculation based on the pure stoichiometric

salt. Deviations from these values are the primary indicator of hydrolysis or incomplete salt

formation.

Chemical Identity:

Molecular Formula:

Molecular Weight: 222.67 g/mol

IUPAC Name: Methyl quinoline-4-carboximidate hydrochloride

Table 1: Theoretical Elemental Analysis Standards (Reference Values)

Synonyms: Methyl cinchonimidate hydrochloride; O-Methyl-4-quinolinecarboximidate HCI

. Total Mass ) Tolerance
Atomic L Theoretical
Element Count Contributio Range
Mass % (w/w)
n (+0.4%)*
58.93 - 59.73
Carbon (C) 11 12.011 132.12 59.33 % %
0
Hydrogen (H) 11 1.008 11.09 4.98 % 4.58 —5.38 %
, 12.18 — 12.98
Nitrogen (N) 2 14.007 28.01 12.58 % o
0
) 15.52 - 16.32
Chlorine (CI) 1 35.45 35.45 15.92 % o
0
Calculated by
Oxygen (O) 1 15.999 16.00 7.19 %

difference

*Standard industry acceptance criteria for research-grade intermediates.

Comparative Analysis: Product vs. Alternatives

(Impurities)
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In the context of Pinner salt synthesis, the "Alternatives" are the degradation products or
starting materials that contaminate the sample. The most common failure mode is hydrolysis,

where the imidate converts to an ester.

The "Nitrogen Drop" Diagnostic: The most reliable indicator of degradation is a sharp decrease

in Nitrogen content.
o Target (Imidate): ~12.6% N
e Hydrolysis Product (Ester): ~7.5% N

Table 2: Comparative Elemental Signatures of Target vs. Common Impurities
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Compoun
d MW ( Diagnostic
) % C % H % N .
(Alternati g/mol) Shift
ve)
Target:
Methyl
Quinoline- Reference
222.67 59.33 4.98 12.58
4- Standard
Carboximid
ate HCI
Alt 1: High C
Methyl (+11%),
Quinoline- Low N
187.19 70.58 4.85 7.48
4- (-5%).
Carboxylat Indicates
e (Ester) hydrolysis.
High C,
Alt 2: -g
o High N.
Quinoline- ]
Indicates
4- 172.18 69.76 4.68 16.27
] ammonolys
Carboxami )
) is/over-
de (Amide) ]
reaction.
Alt 3: Very High
Quinoline- C, High N.
4- 154.17 77.91 3.92 18.17 Indicates
Carbonitrile incomplete
(Precursor) reaction.

Analysis: If your EA results show Carbon > 65% and Nitrogen < 10%, your standard has

degraded into the ester (Alternative 1). This is common if the HCI salt was exposed to moist air,

releasing

and forming the ester [1].
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Experimental Protocol: Synthesis & Validation
Workflow

To achieve the theoretical values listed above, the following protocol must be strictly adhered
to. This workflow minimizes the "Alternative" impurities.

Step 1: Anhydrous Pinner Synthesis

» Reagents: Quinoline-4-carbonitrile (1.0 eq), Anhydrous Methanol (excess), Dry HCI gas
(saturation).

o Condition: 0°C to room temperature, sealed vessel.

o Causality: Water must be excluded. Even trace moisture triggers the pathway toward Methyl
Quinoline-4-carboxylate [2].

Step 2: Isolation (The Critical Step)

o Method: Precipitation with anhydrous diethyl ether.
o Filtration: Perform under a blanket of Nitrogen or Argon.

e Washing: Wash with copious anhydrous ether to remove unreacted nitrile.

Step 3: Drying & Handling for EA

e Drying: Vacuum desiccator over

or KOH pellets for 24 hours. Do not use heat, as imidate salts can thermally decompose.

o EA Sample Prep:
o Pre-dry the combustion capsule.
o Load the sample inside a glovebox or dry bag.

o Seal the capsule immediately.
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 Validation: If the sample turns sticky or gummy during weighing, it has absorbed moisture;
the EA result will be invalid (High H, Low N).

Visualization: Synthesis & Degradation Pathways

The following diagram illustrates the relationship between the target standard and its
alternatives (impurities).

Methyl Quinoline-4-
carboxylate
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Click to download full resolution via product page

Caption: Reaction pathway showing the target Pinner salt (Blue) and its degradation into Ester
(Red) or Amide (Yellow) upon exposure to moisture or heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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